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Compound of Interest

Compound Name: 2-(methylthio)furan

CAS No.: 13129-38-9

Cat. No.: B1295398

Get Quote

Executive Summary & Molecule Profile[1]
2-(methylthio)furan derivatives represent a class of "High-Impact" sulfur aroma chemicals.

Unlike their thiol counterparts (e.g., 2-methyl-3-furanthiol), these thioethers offer improved

oxidative stability while retaining the characteristic roasted, meaty, and metallic olfactory

vectors. They are critical "bridging molecules" in modern perfumery, linking gourmand

(coffee/chocolate) notes with animalic (oud/leather) bases.

Chemical Identity
The term "2-(methylthio)furan" often refers colloquially to one of two methylated isomers used

in the industry. Precision is required for regulatory compliance.
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Common Name 2-Methyl-3-(methylthio)furan 2-Methyl-5-(methylthio)furan

CAS Number 63012-97-5 13678-59-6

FEMA Number 3949 3366

Odor Profile
Roasted coffee, beefy, savory,

spicy, minty nuance.

Metallic, alliaceous

(onion/garlic), horseradish,

pungent.

Key Application
Coffee accords, Gourmand,

Oud bases.

Exotic fruit (Durian),

Metallic/Blood accords.

LogP (est) ~1.9 - 2.3 ~2.7

Vapor Pressure ~1.3 hPa @ 20°C ~1.5 hPa @ 20°C

Note: This guide focuses on the 2-methyl-3- isomer due to its prevalence in fine fragrance

(coffee/oud trends), but protocols apply to the entire class.

Physicochemical Properties & Stability Logic
The Thioether Advantage
Unlike furanthiols (which rapidly oxidize to disulfides, losing impact and changing character),

(methylthio)furans are thioethers (sulfides).

Stability: They are resistant to disulfide formation but susceptible to oxidation to sulfoxides

(odorless/weak) and sulfones under aggressive conditions (high UV, peroxides).

Acid Sensitivity: The furan ring is acid-sensitive. In highly acidic media (pH < 3), ring opening

can occur, leading to off-notes (levulinic acid derivatives).

Solubility & Matrix Interaction
Ethanol: Fully miscible.

Lipids/Oils: Soluble.[1][2][3]

Water: Insoluble.[1][2][3]
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Schiff Base Formation: Inert (lacks the -NH2 or -SH group), making it safer to use with

aldehydes than thiols or amines.

Application Logic: The "Bridge" Theory
In formulation, 2-(methylthio)furan acts as a contextual shifter. Its perception changes

drastically with dosage and accord structure.

Dosage Strategy
Trace (< 10 ppb): Adds "naturalness" and "ripeness" to fruit (strawberry, tropical).

Low (10 ppm - 0.1%): Roasted character. Essential for realistic Coffee and Chocolate.

High (> 0.1%): Animalic, metallic, savory. Used in Oud reconstructions to mimic the sulfurous

edge of natural agarwood oil.

Accord Architectures
A. The Coffee "Roast" Accord
Pyrazines alone smell "green" or "nutty." To achieve the "burnt" roast of espresso, you need a

sulfur accent.

Core: Trimethylpyrazine, 2-Ethyl-3,5-dimethylpyrazine.

Modifier:2-Methyl-3-(methylthio)furan (0.01% in accord).

Effect: Pushes the nuttiness into "roasted bean" territory.

B. The Synthetic Oud Base
Natural Oud oil contains sulfurous sesquiterpenes.

Core: Cypriol, Castoreum, Guaiacwood.

Booster:2-Methyl-3-(methylthio)furan (0.05% in accord).

Effect: Adds the "fermented/barnyard" top note characteristic of high-grade Hindi Oud.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1295398/docs?utm_src=pdf-body#application-note-2-methylthio-furan-derivatives-in-high-performance-fragrance-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295398?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol A: Safe Handling & Dilution (Mandatory)
Rationale: Pure material is overwhelming and can cause olfactory fatigue (anosmia) instantly.

Accurate dosing is impossible without dilution.

Materials:

Pure 2-Methyl-3-(methylthio)furan.

Solvent: Triethyl Citrate (TEC) or Dipropylene Glycol (DPG). Avoid Ethanol for stock

solutions to prevent evaporation concentration shifts.

Glassware: Amber glass vials with Teflon-lined caps.

Step-by-Step:

Ventilation: Perform all operations in a fume hood.

Primary Stock (10%): Weigh 1.00g of material into 9.00g of TEC. Mix via vortex.

Working Stock (1%): Take 1.00g of Primary Stock and dilute with 9.00g TEC.

Evaluation Stock (0.1%): Take 1.00g of Working Stock and dilute with 9.00g Ethanol (for

smelling strips).

Storage: Flush headspace with Nitrogen/Argon. Store at 4°C.

Protocol B: Accelerated Stability Testing
Rationale: Verify resistance to oxidation in the final product matrix.

Matrix: Eau de Toilette (EdT) Base (80% Ethanol, 20% Water). Samples:

Control: EdT + 0.1% 2-(methylthio)furan (stored at 4°C).

Test A: EdT + 0.1% 2-(methylthio)furan (stored at 45°C for 4 weeks).
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Test B: EdT + 0.1% 2-(methylthio)furan + 0.05% BHT (Antioxidant) (stored at 45°C for 4

weeks).

Analysis:

Olfactory: Compare Test A vs. Control on blotters. Look for "loss of impact" or "metallic off-

notes."

GC-MS: Quantify the remaining parent peak. Look for the appearance of the Sulfoxide peak

(M+16).

Protocol C: GC-MS Identification Parameters
Rationale: Identification in complex mixtures requires precise retention indices due to isomer

similarity.

Column: DB-Wax (Polar) is preferred to separate sulfur isomers.

Injector Temp: 240°C.

Split Ratio: 1:50 (High concentration) or Splitless (Trace analysis).

Mass Spectrum (EI):

2-Methyl-3-(methylthio)furan: Molecular Ion (M+) = 128.[3][4][5] Base Peak = 128 or 113

(loss of -CH3).

Key Fragment: m/z 85 (Thio-furan ring fragment).

Visualizations
Figure 1: Formulation Workflow for High-Impact Sulfur
Materials
This workflow ensures safety and olfactory accuracy when incorporating 2-(methylthio)furan.
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Caption: Step-by-step logic from raw material handling to final stability validation.

Figure 2: Accord Interaction Network
How 2-(methylthio)furan bridges disparate olfactory families.
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Caption: Olfactory bridging capabilities of 2-(methylthio)furan across different fragrance

families.
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IFRA Status: 2-Methyl-3-(methylthio)furan is not explicitly restricted by IFRA Standards (as of

51st Amendment) but must be used in compliance with general safety assessments. It is a

FEMA GRAS material.[6]

Allergenicity: Not listed as one of the 26 EU cosmetic allergens.

Handling:

H-Statements: H226 (Flammable), H302 (Harmful if swallowed).[3]

Odor Nuisance: Spills must be treated immediately with bleach (Sodium Hypochlorite) to

oxidize the sulfur to odorless sulfone/sulfonate salts before cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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